Cas no 21542-96-1 (1-Docosanamine, N,N-dimethyl-)

• Product Name: 1-Docosanamine, N,N-dimethyl-
• CAS No: 21542-96-1
• MF: C₂₄H₅₁N
• MW: 353.668447732925
• MDL: MFCD16293734
• CID: 88275
• PubChem ID: 88942
• Update Time: 2025-04-18

1-Docosanamine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyldocosylamine
• Behenyl dimethyl amine
• DMA22
• N,N-dimethyldocosan-1-amine
• 1-Dimethylamino-dokosan
• 1-Dimetylamino-docosan
• 1-Docosanamine,N,N-dimethyl-
• AC1L3GT4
• AC1Q4TZZ
• AR-1K2499
• CTK4E7080
• Dimethyl-n-dokosyl-amin
• Dimetyl-docosyl-amin
• Docosyl-dimethyl-amin
• docosyl-dimethyl-amine
• EINECS 244-433-5
• 1-Docosanamine, N,N-dimethyl-
• 6WE07WH28A
• Dimethyl behenamine
• Dimethyldocosylamine
• behenyl dimethylamine
• Docosylamine, N,N-dimethyl-
• ICZKASVWFUJTEI-UHFFFAOYSA-N
• AS-58103
• AKOS015914904
• CS-0160404
• dimethylbehenylamine
• 21542-96-1
• SCHEMBL119304
• FARMIN DM 2285
• N,N-dimethyldocosanamine
• UNII-6WE07WH28A
• EC 244-433-5
• DTXSID2074588
• WAA54296
• Q27265621
• D82980
• N-DOCOSYLDIMETHYLAMINE
• docosyldimethylamine
• NS00010230
• DIMETHYL BEHENAMINE [INCI]
• 244-433-5
• DTXCID0036500

• MDL： MFCD16293734
• Inchi： 1S/C24H51N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(2)3/h4-24H2,1-3H3
• InChI Key： ICZKASVWFUJTEI-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 353.40243
• Monoisotopic Mass: 353.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.3
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 0.8153 (estimate)
• Melting Point: 44°C
• Boiling Point: 387.04°C (rough estimate)
• Flash Point: 175.4°C
• Refractive Index: 1.4635 (estimate)
• PSA: 3.24
• LogP: 8.36990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines